Sdz nkt 343
Sdz nkt 343
Brand Name:
Vulcanchem
CAS No.:
180046-99-5
VCID:
VC20950542
InChI:
InChI=1S/C33H33N5O5/c1-36(22-23-10-3-2-4-11-23)32(40)28(21-24-17-18-25-12-5-6-13-26(25)20-24)34-31(39)30-16-9-19-37(30)33(41)35-27-14-7-8-15-29(27)38(42)43/h2-8,10-15,17-18,20,28,30H,9,16,19,21-22H2,1H3,(H,34,39)(H,35,41)/t28-,30-/m0/s1
SMILES:
CN(CC1=CC=CC=C1)C(=O)C(CC2=CC3=CC=CC=C3C=C2)NC(=O)C4CCCN4C(=O)NC5=CC=CC=C5[N+](=O)[O-]
Molecular Formula:
C33H33N5O5
Molecular Weight:
579.6 g/mol
Sdz nkt 343
CAS No.: 180046-99-5
Cat. No.: VC20950542
Molecular Formula: C33H33N5O5
Molecular Weight: 579.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 180046-99-5 |
|---|---|
| Molecular Formula | C33H33N5O5 |
| Molecular Weight | 579.6 g/mol |
| IUPAC Name | (2S)-2-N-[(2S)-1-[benzyl(methyl)amino]-3-naphthalen-2-yl-1-oxopropan-2-yl]-1-N-(2-nitrophenyl)pyrrolidine-1,2-dicarboxamide |
| Standard InChI | InChI=1S/C33H33N5O5/c1-36(22-23-10-3-2-4-11-23)32(40)28(21-24-17-18-25-12-5-6-13-26(25)20-24)34-31(39)30-16-9-19-37(30)33(41)35-27-14-7-8-15-29(27)38(42)43/h2-8,10-15,17-18,20,28,30H,9,16,19,21-22H2,1H3,(H,34,39)(H,35,41)/t28-,30-/m0/s1 |
| Standard InChI Key | PCVSIMQAFWRUEC-JDXGNMNLSA-N |
| Isomeric SMILES | CN(CC1=CC=CC=C1)C(=O)[C@H](CC2=CC3=CC=CC=C3C=C2)NC(=O)[C@@H]4CCCN4C(=O)NC5=CC=CC=C5[N+](=O)[O-] |
| SMILES | CN(CC1=CC=CC=C1)C(=O)C(CC2=CC3=CC=CC=C3C=C2)NC(=O)C4CCCN4C(=O)NC5=CC=CC=C5[N+](=O)[O-] |
| Canonical SMILES | CN(CC1=CC=CC=C1)C(=O)C(CC2=CC3=CC=CC=C3C=C2)NC(=O)C4CCCN4C(=O)NC5=CC=CC=C5[N+](=O)[O-] |
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